Cas no 1806725-30-3 (Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806725-30-3
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4833591
• Update Time: 2025-08-03

Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3INO4/c1-16-4-3-5(13)14-7(18-9(10,11)12)6(4)8(15)17-2/h3H,1-2H3
• InChI Key： AAAOQWPQNSZKAQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)OC)C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806725-30-3) in Chemical Biology and Pharmaceutical Research

Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806725-30-3) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. This trifluoromethoxy-substituted pyridine derivative exhibits unique physicochemical properties that make it valuable for structure-activity relationship (SAR) studies and drug design. Recent literature highlights its growing importance in medicinal chemistry, with several research groups reporting its incorporation into potential drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the synthesis of potent kinase inhibitors. The researchers utilized the iodo-substitution at the 6-position for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The trifluoromethoxy group at the 2-position was found to significantly influence the compounds' metabolic stability and membrane permeability, addressing common challenges in CNS drug development. This work underscores the compound's versatility in creating libraries of bioactive molecules for high-throughput screening.

In parallel research, scientists have explored the antimicrobial potential of derivatives containing the Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate core structure. A recent publication in Bioorganic & Medicinal Chemistry Letters reported novel antibacterial agents incorporating this moiety, showing promising activity against drug-resistant Gram-positive pathogens. The electron-withdrawing nature of the trifluoromethoxy group was crucial for maintaining compound stability under physiological conditions while preserving antimicrobial efficacy. These findings suggest potential applications in addressing the growing threat of antibiotic resistance.

The compound's role in radiopharmaceutical development has also gained attention. Research teams have investigated its iodine-125 labeled analogs for potential use in molecular imaging. The presence of the ester group allows for straightforward modification to create targeting conjugates, while the iodo-substitution provides a convenient site for radioisotope incorporation. Preliminary in vivo studies indicate favorable pharmacokinetic profiles for these derivatives, opening new possibilities for diagnostic applications in oncology and neurology.

Recent synthetic methodology developments have further enhanced the accessibility of Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate. A 2024 paper in Organic Process Research & Development described an optimized large-scale preparation method that improves yield and reduces production costs. The new protocol addresses previous challenges in regioselective iodination and introduces greener reaction conditions, making the compound more attractive for industrial applications. This advancement is particularly significant given the increasing demand for fluorinated building blocks in pharmaceutical manufacturing.

Looking forward, the unique combination of structural features in Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate positions it as a valuable tool for drug discovery. Its ability to serve as a versatile intermediate for multiple therapeutic areas, combined with recent synthetic improvements, suggests continued growth in its research applications. Future studies are expected to explore its incorporation into more complex molecular architectures and investigate its potential in emerging therapeutic modalities such as targeted protein degradation and covalent inhibitors.